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Compound of Interest

Compound Name: Methyl morpholine-2-carboxylate

Cat. No.: B157579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methyl
morpholine-2-carboxylate as a versatile starting material in enantioselective synthesis. The

chiral morpholine scaffold is a privileged structure in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates. These protocols offer methodologies to

access enantiomerically pure morpholine derivatives, which are crucial for the development of

novel therapeutics.

Introduction to Chiral Morpholines
Morpholine and its derivatives are key structural motifs in a wide array of biologically active

compounds. The introduction of stereocenters into the morpholine ring significantly impacts

their pharmacological properties, making enantioselective synthesis a critical aspect of drug

discovery and development. Methyl morpholine-2-carboxylate serves as a valuable and

readily available starting material for the construction of more complex chiral molecules. The

protocols outlined below focus on enzymatic kinetic resolution to obtain enantiopure starting

materials and subsequent diastereoselective transformations.

Enantioselective Synthesis of (R)- and (S)-N-Boc-
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Kinetic Resolution
A highly efficient method for obtaining both (R)- and (S)-enantiomers of N-Boc-morpholine-2-

carboxylic acid is through the enzyme-catalyzed kinetic resolution of a racemic N-protected

morpholine-2-carboxylate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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